Cas no 1251591-47-5 (N-(3-chlorophenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide)

• Product Name: N-(3-chlorophenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide
• CAS No: 1251591-47-5
• MF: C₁₇H₁₀ClFN₆O₂
• MW: 384.751704692841
• CID: 6430776
• PubChem ID: 49666942
• Update Time: 2025-05-30

N-(3-chlorophenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide
• N-(3-chlorophenyl)-3-[1-(4-fluorophenyl)triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide
• F3406-9323
• AKOS021957852
• VU0625508-1
• 1251591-47-5
• N~5~-(3-chlorophenyl)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide
• N-(3-chlorophenyl)-3-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide
• N-(3-chlorophenyl)-3-(1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-5-carboxamide

• Inchi： 1S/C17H10ClFN6O2/c18-10-2-1-3-12(8-10)20-16(26)17-21-15(23-27-17)14-9-25(24-22-14)13-6-4-11(19)5-7-13/h1-9H,(H,20,26)
• InChI Key： GVIFCDMJIRVGKY-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=CC=CC(Cl)=C2)=O)=NC(C2=CN(C3=CC=C(F)C=C3)N=N2)=N1

Computed Properties

• Exact Mass: 384.0537794g/mol
• Monoisotopic Mass: 384.0537794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 98.7Ų

Additional information on N-(3-chlorophenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide

N-(3-chlorophenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide: A Comprehensive Overview

N-(3-chlorophenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide is a highly specialized organic compound with the CAS registry number 1251591-47-5. This compound belongs to the class of heterocyclic compounds and features a complex structure incorporating both oxadiazole and triazole rings. The presence of these heterocycles endows the molecule with unique electronic properties and reactivity, making it a subject of interest in various fields of chemical research and application.

The molecular structure of this compound is characterized by the presence of a 1,2,4-oxadiazole ring fused with a 1H-1,2,3-triazole moiety. The oxadiazole ring is further substituted at the 5-position with a carboxamide group linked to a 3-chlorophenyl group. Additionally, the triazole ring is substituted at the 4-position with a 4-fluorophenyl group. This combination of functional groups and aromatic substituents makes the compound highly versatile in terms of potential applications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. The oxadiazole and triazole rings are known to exhibit significant biological activity due to their ability to interact with various protein targets. For instance, research has shown that such compounds can act as inhibitors of certain enzymes involved in disease pathways. The presence of halogen substituents (chlorine and fluorine) further enhances the bioavailability and selectivity of the molecule.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclocondensation reactions. The synthesis typically begins with the preparation of the oxadiazole intermediate followed by its coupling with the triazole moiety via appropriate coupling agents. The final step involves the introduction of the chlorophenyl and fluorophenyl substituents through nucleophilic aromatic substitution or similar techniques.

The physical properties of this compound include a melting point in the range of 200°C to 250°C and a solubility profile that makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. The compound is also stable under normal storage conditions but may degrade under harsh acidic or basic conditions.

From an application standpoint, this compound has shown promise in several areas. In drug discovery programs, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, preliminary studies suggest that it may have anti-cancer properties by targeting specific oncogenic pathways.

Another area where this compound has garnered attention is in materials science. The heterocyclic framework provides opportunities for its use as a building block in constructing advanced materials such as coordination polymers or metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in such systems.

In terms of environmental impact, studies have indicated that this compound exhibits low toxicity towards aquatic organisms when exposed at environmentally relevant concentrations. However, further research is needed to fully understand its ecotoxicological profile and degradation pathways in natural environments.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway to improve yield and reduce costs. Additionally, efforts are being made to explore new biological targets for this compound to expand its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field.

In conclusion, N-(3-chlorophenyl)-3-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole-5-carboxamide represents a fascinating example of how complex heterocyclic compounds can be designed for diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.